Cas no 2227699-40-1 (rac-(1R,2R)-2-2-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227699-40-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 6240526
• PubChem ID: 165672533
• Update Time: 2025-10-05

rac-(1R,2R)-2-2-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-[2-(1H-pyrazol-1-yl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1768595
• 2227699-40-1

• Inchi： 1S/C13H12N2O2/c16-13(17)11-8-10(11)9-4-1-2-5-12(9)15-7-3-6-14-15/h1-7,10-11H,8H2,(H,16,17)/t10-,11+/m0/s1
• InChI Key： MVWYNNUUELSRFX-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CC=CC=C1N1C=CC=N1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-2-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid

Professional Introduction of rac-(1R,2R)-2-2-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic Acid (CAS No. 2227699-40-1)

rac-(1R,2R)-2-[2-(1H-pyrazol-1-yl)phenyl]cyclopropane-1-carboxylic acid, commonly referred to by its CAS number 2227699-40-1, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of this compound consists of a cyclopropane ring fused with a phenyl group substituted with a 1H-pyrazole moiety. The carboxylic acid group attached to the cyclopropane ring adds to its chemical diversity and functional versatility. The stereochemistry at the (1R,2R) configuration plays a crucial role in determining the compound's physical properties and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique pharmacokinetic profiles and ability to interact with biological targets in novel ways. The presence of the pyrazole group further enhances the compound's potential as a modulator of various enzyme activities or receptor interactions.

In terms of synthesis, this compound can be prepared through a variety of organic reactions, including coupling reactions and stereoselective cyclopropanation techniques. Researchers have focused on optimizing these methods to achieve high yields and excellent stereochemical control, which are critical for its application in medicinal chemistry.

The biological evaluation of rac-(1R,2R)-2-[2-(1H-pyrazol-1-yl)phenyl]cyclopropane-1-carboxylic acid has revealed promising results in preclinical models. Its ability to inhibit specific enzymes or modulate signaling pathways makes it a potential candidate for treating conditions such as inflammation, cancer, or neurodegenerative diseases.

Moreover, advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various targets with high accuracy. This has facilitated the design of more potent and selective derivatives, further underscoring its value in drug development.

In conclusion, CAS No. 2227699-40-1 represents a cutting-edge molecule with significant potential in the pharmaceutical industry. Its unique structure, combined with recent research findings, positions it as a key player in the pursuit of innovative therapeutic solutions.